Cas no 2228531-20-0 (tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228531-20-0
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 6420024
• PubChem ID: 165668037
• Update Time: 2025-05-26

tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate
• 2228531-20-0
• EN300-1878781

• Inchi： 1S/C16H23N3O4/c1-11-5-6-14(19(21)22)12(9-11)13-10-18(8-7-17-13)15(20)23-16(2,3)4/h5-6,9,13,17H,7-8,10H2,1-4H3
• InChI Key： KIRWLTDIVHAZNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C)C=CC=2[N+](=O)[O-])C1)=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate

Research Brief on tert-Butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS: 2228531-20-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of piperazine derivatives as key intermediates in drug discovery. Among these, tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS: 2228531-20-0) has emerged as a compound of interest due to its versatile applications in medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological potential, and role in the development of novel therapeutics.

The compound, characterized by its tert-butyl carbamate-protected piperazine core and a 5-methyl-2-nitrophenyl substituent, serves as a crucial building block in the synthesis of biologically active molecules. Recent studies have explored its utility in the preparation of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antimicrobial agents. The presence of the nitro group offers opportunities for further functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The compound's structural features allowed for the introduction of diverse substituents, enabling the optimization of pharmacokinetic properties while maintaining target affinity. This work underscores its potential in central nervous system (CNS) drug development.

Another significant application was reported in the field of anticancer drug discovery. A research team at the University of Cambridge utilized this piperazine derivative as a key intermediate in the synthesis of novel PI3K/mTOR dual inhibitors. The electron-withdrawing nitro group facilitated subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated potent antiproliferative activity against several cancer cell lines.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate. A 2024 paper in Organic Process Research & Development described a continuous flow chemistry approach that reduced reaction times from hours to minutes while achieving yields exceeding 85%. This innovation addresses previous challenges in scaling up production for preclinical studies.

Pharmacological characterization studies have revealed interesting insights into the compound's properties. While the protected form (tert-butyl carbamate) shows limited bioactivity, deprotection yields a primary amine that serves as a versatile handle for further derivatization. Researchers have noted that the 5-methyl-2-nitrophenyl moiety contributes to favorable lipophilicity parameters (logP ~2.3), making it suitable for oral drug development candidates.

Looking forward, several research groups are investigating the use of tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate in targeted protein degradation strategies, particularly in PROTAC (proteolysis targeting chimera) design. Its structural features allow for precise positioning of E3 ligase-recruiting moieties relative to target-binding domains. Preliminary results suggest promise in addressing challenging drug targets, including transcription factors and scaffolding proteins.

In conclusion, tert-butyl 3-(5-methyl-2-nitrophenyl)piperazine-1-carboxylate (CAS: 2228531-20-0) continues to demonstrate significant value in pharmaceutical research as a versatile synthetic intermediate. Its applications span multiple therapeutic areas, with recent advances particularly notable in CNS disorders, oncology, and emerging modalities like targeted protein degradation. Ongoing research is expected to further expand its utility in drug discovery pipelines.